Cas no 2004560-62-5 (5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 2004560-62-5
• MF: C₈H₅N₃O₃S
• MW: 223.208599805832
• CID: 6323419
• PubChem ID: 164655931
• Update Time: 2025-06-09

5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde
• 2004560-62-5
• EN300-1293100

• Inchi： 1S/C8H5N3O3S/c12-5-6-4-7(8(15-6)11(13)14)10-3-1-2-9-10/h1-5H
• InChI Key： GLKFJPCTWAHCIM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1[N+](=O)[O-])N1C=CC=N1

Computed Properties

• Exact Mass: 223.00516220g/mol
• Monoisotopic Mass: 223.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų

Additional information on 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde

5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2004560-62-5): A Comprehensive Overview

5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2004560-62-5) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including pharmaceutical development and advanced material synthesis. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde.

Chemical Structure and Properties

5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde is a heterocyclic compound with a molecular formula of C₉H₆N₄O₃S. The molecule consists of a thiophene ring substituted with a nitro group at the 5-position and a pyrazole ring at the 4-position, with an aldehyde group attached to the thiophene ring at the 2-position. This unique arrangement of functional groups imparts specific chemical properties to the compound, such as high reactivity and stability under various conditions.

The presence of the nitro group enhances the electron-withdrawing effect, making the molecule more electrophilic and reactive towards nucleophilic attack. The pyrazole ring, known for its biological activity, contributes to the compound's potential in pharmaceutical applications. The aldehyde group provides additional reactivity, enabling the formation of various derivatives through condensation reactions.

Synthesis Methods

The synthesis of 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde has been explored using several methodologies, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 5-nitrothiophene-2-carbaldehyde with 1H-pyrazole in the presence of a suitable catalyst. This method typically yields high purity products and can be adapted for large-scale production.

An alternative synthetic route involves the coupling of 5-nitrothiophene with pyrazole using transition metal catalysts such as palladium or copper. This method has shown improved yields and selectivity, making it a preferred choice for industrial applications. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities

5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases.

A study published in the Journal of Medicinal Chemistry reported that 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The compound's ability to selectively inhibit COX without affecting other enzymes makes it a valuable lead for developing safer anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde has shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further investigating its therapeutic potential for cancer treatment.

Applications in Materials Science

Beyond its pharmaceutical applications, 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde has found use in materials science due to its unique electronic properties. The presence of multiple functional groups allows for fine-tuning of electronic characteristics, making it suitable for applications in organic electronics and photovoltaic devices.

A recent study published in Advanced Materials highlighted the use of 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde-based polymers as active layers in organic solar cells. These polymers exhibited high photovoltaic efficiency due to their excellent charge transport properties and light absorption capabilities. The results suggest that this compound could play a crucial role in developing next-generation organic electronic materials.

Conclusion

In summary, 5-nitro-4-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2004560-62-5) is a versatile compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties such as high reactivity, stability, and biological activity. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.